molecular formula C11H12ClNO3 B8519727 N-(chloroacetyl)-glycine benzyl ester

N-(chloroacetyl)-glycine benzyl ester

Cat. No.: B8519727
M. Wt: 241.67 g/mol
InChI Key: PELMMJFZMRKJPS-UHFFFAOYSA-N
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Description

N-(Chloroacetyl)-glycine benzyl ester is a specialized glycine derivative featuring a benzyl ester group and a chloroacetyl moiety attached to the glycine nitrogen. Its molecular structure enables versatile reactivity, particularly in alkylation and peptide coupling reactions.

Properties

Molecular Formula

C11H12ClNO3

Molecular Weight

241.67 g/mol

IUPAC Name

benzyl 2-[(2-chloroacetyl)amino]acetate

InChI

InChI=1S/C11H12ClNO3/c12-6-10(14)13-7-11(15)16-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,13,14)

InChI Key

PELMMJFZMRKJPS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC(=O)CNC(=O)CCl

Origin of Product

United States

Comparison with Similar Compounds

Key Research Findings

Agricultural and Pharmaceutical Uses

  • Ethyl N-(chloroacetyl)-N-(2,6-diethylphenyl)glycinate (diethatyl-ethyl) is a pre-emergent herbicide with an EC50 of 0.1 ppm against broadleaf weeds .
  • Methyl esters are precursors for angiotensin-converting enzyme (ACE) inhibitors, synthesized via condensation with glutamic acid derivatives .

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